Cas no 898443-20-4 (1,7-dibenzyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1,7-dibenzyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898443-20-4
• MF: C₂₃H₂₂N₆O₂
• MW: 414.459784030914
• CID: 5484895
• Update Time: 2025-07-23

1,7-dibenzyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazino[3,4-f]purine-6,8(7H,9H)-dione, 1,4-dihydro-3,9-dimethyl-1,7-bis(phenylmethyl)-
• 1,7-dibenzyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C23H22N6O2/c1-16-13-27-19-20(24-22(27)29(25-16)15-18-11-7-4-8-12-18)26(2)23(31)28(21(19)30)14-17-9-5-3-6-10-17/h3-12H,13-15H2,1-2H3
• InChI Key： KALDYVVFMLVZCQ-UHFFFAOYSA-N
• SMILES： N12CC(C)=NN(CC3=CC=CC=C3)C1=NC1=C2C(=O)N(CC2=CC=CC=C2)C(=O)N1C

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 643.0±65.0 °C(Predicted)
• pka: 4.85±0.40(Predicted)

Additional information on 1,7-dibenzyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Comprehensive Overview of 1,7-Dibenzyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 898443-20-4)

The compound 1,7-dibenzyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 898443-20-4) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its complex structure, featuring a fused triazino-purine core, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of dibenzyl and dimethyl substituents further enhances its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in purine derivatives due to their diverse pharmacological properties. The 1,7-dibenzyl-3,9-dimethyl variant, in particular, has been studied for its potential role in modulating enzymatic activity and receptor interactions. This aligns with current trends in targeted therapy and precision medicine, where researchers seek compounds with high specificity and minimal off-target effects. The compound's unique triazino[4,3-g]purine scaffold may offer advantages in terms of metabolic stability and binding affinity.

From a synthetic chemistry perspective, the preparation of 1,7-dibenzyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione involves multi-step reactions that require careful optimization. The dione functionality at positions 6 and 8 introduces interesting reactivity patterns, making it a valuable intermediate for further derivatization. Researchers have explored various catalytic systems and green chemistry approaches to improve the yield and sustainability of its synthesis, reflecting the broader industry shift toward environmentally friendly methodologies.

The structural features of this compound also make it relevant to current discussions about molecular diversity and scaffold hopping in drug design. Its benzyl groups provide lipophilicity, which can influence membrane permeability and pharmacokinetic properties—a critical consideration in modern ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. Additionally, the dimethyl substitutions may contribute to steric effects that modulate interactions with biological targets.

In the context of computational chemistry and AI-driven drug discovery, compounds like 1,7-dibenzyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione are often subjected to molecular docking and quantitative structure-activity relationship (QSAR) studies. These approaches help predict potential therapeutic applications and optimize molecular properties. The compound's rigid yet functionalized structure makes it an excellent candidate for such in silico analyses.

Another area of interest is the compound's potential role in epigenetic modulation. Given the increasing focus on epigenetic drugs for treating various diseases, the triazino-purine core may interact with enzymes involved in DNA methylation or histone modification. This aligns with the growing demand for next-generation therapeutics that address complex diseases at the molecular level.

From a commercial standpoint, CAS No. 898443-20-4 is primarily of interest to pharmaceutical researchers and specialty chemical suppliers. Its niche application means that it is typically produced in small quantities for research and development purposes. However, as the understanding of its biological activity expands, demand may increase for larger-scale synthesis.

In summary, 1,7-dibenzyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione represents a fascinating example of modern heterocyclic chemistry with potential applications in drug discovery and beyond. Its intricate structure and functional group arrangement make it a valuable subject for ongoing research in medicinal chemistry, computational biology, and synthetic methodology.